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Compound of Interest

Compound Name: Alberon

Cat. No.: B1225033

Application Notes and Protocols for Dasatinib

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dasatinib is a potent, ATP-competitive tyrosine kinase inhibitor. It is a second-generation
inhibitor of the oncogenic tyrosine kinase BCR-ABL and is also a potent inhibitor of Src family
kinases (including SRC, LCK, and YES) and other kinases such as c-KIT, EPHA2, and
PDGFRp.[1][2][3][4] By inhibiting these kinases, Dasatinib blocks downstream signaling
pathways involved in cell proliferation and survival, making it a critical tool in cancer research
and drug development.[3][5][6][7] These application notes provide detailed protocols for the
proper dissolution and storage of Dasatinib to ensure its stability and efficacy in experimental
settings.

Physicochemical Properties

e Molecular Formula: C22H26CIN702S
e Molecular Weight: 488.0 g/mol
o Appearance: Crystalline solid[8][9]

o CAS Number: 302962-49-8
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Solubility Data

Dasatinib is highly soluble in organic solvents like DMSO and DMF but is sparingly soluble in
aqueous solutions.[1][8][9] The solubility can vary based on the specific salt form and
experimental conditions.

Solvent Reported Solubility Reference
Dimethyl Sulfoxide (DMSO) ~14.3 - 200 mg/mL [11121181191
Dimethylformamide (DMF) ~25 mg/mL [8][9]
Ethanol Very poorly soluble [1]

Water Estimated max. ~10 uM [11[2]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [8][9]

Storage and Stability

Proper storage is crucial to maintain the potency of Dasatinib.

Storage o o
Form Conditions Stability Reference
Temperature
) Desiccated,
Solid (As
) -20°C Protect from > 24 months [1112119]
Supplied) ]
light.
o Aliquot to avoid
Stock Solution in
-20°C freeze-thaw Up to 3 months [1][2]
DMSO
cycles.
Not
Aqueous Prepare fresh
] 2-8°C recommended [819]
Solution before use.

for > 24 hours

Experimental Protocols

5.1. Protocol for Preparing a 10 mM Dasatinib Stock Solution in DMSO
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This protocol describes the preparation of a concentrated stock solution, which can be diluted

to working concentrations for various assays.

Materials:

Dasatinib powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, filter-equipped pipette tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of Dasatinib powder to equilibrate to room temperature for 15-20
minutes before opening. This prevents moisture condensation.

Weighing: Carefully weigh the desired amount of Dasatinib powder. For a 10 mM stock
solution, you will need 4.88 mg per 1 mL of DMSO.

Dissolution: Add the appropriate volume of DMSO to the vial containing the Dasatinib
powder. For example, to prepare 1 mL of a 10 mM stock, add 1 mL of DMSO to 4.88 mg of
Dasatinib.

Mixing: Cap the vial tightly and vortex for 1-2 minutes until the powder is completely
dissolved, resulting in a clear solution. Gentle warming in a 37°C water bath can be used to
aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 20-100 pL) in sterile microcentrifuge
tubes.[1][2][4]

Storage: Store the aliquots at -20°C.[1][2]
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5.2. Protocol for Preparing a Working Solution in Aqueous Media

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell
culture medium for immediate use in experiments.

Materials:

e 10 mM Dasatinib stock solution in DMSO

» Sterile aqueous buffer (e.g., PBS, cell culture medium)
» Sterile pipette tips and tubes

Procedure:

e Thaw Stock: Remove a single-use aliquot of the 10 mM Dasatinib stock solution from the
-20°C freezer and thaw it at room temperature.

 Dilution: Perform a serial dilution of the stock solution into the desired aqueous buffer to
achieve the final working concentration. Note: It is critical to add the stock solution to the
aqueous buffer and mix immediately to prevent precipitation.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution
is kept low (typically < 0.1%) to avoid solvent-induced toxicity in cellular assays.[4][10]

o Use Immediately: Use the freshly prepared aqueous working solution immediately. Do not
store aqueous solutions of Dasatinib for more than one day.[8][9]

Visualizations

6.1. Experimental Workflow
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Protocol 1: Stock Solution Preparation
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Protocol 2: Working Solution Preparation

Start: Thaw 10 mM Stock Aliquot
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Caption: Workflow for preparing Dasatinib stock and working solutions.
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6.2. Simplified Dasatinib Signaling Pathway
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Caption: Dasatinib inhibits BCR-ABL and Src, blocking key downstream pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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